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Compound of Interest
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Cat. No.: B049599 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 8-Hydroxyquinolinolato-lithium (Liq), a

critical material in the advancement of Organic Light-Emitting Diode (OLED) technology. This

document covers the synthesis, purification, characterization, and application of high-purity,

OLED-grade Liq, with a focus on providing practical experimental protocols and detailed

technical data.

Introduction
8-Hydroxyquinolinolato-lithium (Liq) is an organometallic complex that has garnered

significant attention in the field of organic electronics. Its primary application is as an electron

transport material (ETM) and electron injection layer (EIL) in OLEDs. The performance of an

OLED, including its efficiency, brightness, and operational stability, is intrinsically linked to the

purity and quality of the constituent materials. High-purity Liq facilitates efficient electron

injection from the cathode and transport to the emissive layer, a crucial process for the

electroluminescence of the device.[1][2] Its high thermal stability also contributes to the

longevity of OLED devices.[1]

Physicochemical Properties
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The fundamental properties of 8-Hydroxyquinolinolato-lithium are summarized in the table

below. The purity of the material, particularly after sublimation, is a key determinant of its

performance in OLED applications.[3]

Property Value Reference

Chemical Name 8-Hydroxyquinolinolato-lithium

Synonyms
Liq, Lithium 8-quinolate,

Lithium-8-hydroxyquinolinolate
[3]

CAS Number 850918-68-2, 25387-93-3 [1][3]

Chemical Formula C₉H₆LiNO

Molecular Weight 151.09 g/mol

Appearance Light yellow powder [3]

Purity
>98% (unsublimed), >99.5%

(sublimed)
[3]

Melting Point 366-368 °C [1]

HOMO Level -5.8 eV

LUMO Level -2.7 eV

Absorption (λmax) ~365 nm

Photoluminescence (λem) ~485 nm

Synthesis and Purification
The synthesis of high-purity Liq is paramount for achieving high-performance OLEDs. The most

common synthetic route involves the reaction of 8-hydroxyquinoline with a lithium salt.

Synthesis of 8-Hydroxyquinolinolato-lithium
A widely used method for synthesizing Liq is through a liquid-phase reaction between 8-

hydroxyquinoline and lithium hydride in an acetonitrile solvent.[4]
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Experimental Protocol:

Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, condenser, and

nitrogen inlet, add 8-hydroxyquinoline and acetonitrile in a 1:5 (g/mL) ratio.[4]

Dissolution: Heat the mixture to 40-50°C under a nitrogen atmosphere with continuous

stirring until the 8-hydroxyquinoline is completely dissolved.[5] Maintain this temperature for

2-4 hours.[4]

Reaction: Gradually add lithium hydride (1.5 molar equivalents relative to 8-

hydroxyquinoline) to the solution in small portions over a period of 3 hours.[4]

Reaction Completion: After the addition of lithium hydride is complete, continue the reaction

at 40-50°C for an additional 5 hours.[4]

Isolation of Crude Product: Cool the reaction mixture to room temperature and filter the

resulting precipitate. This solid is the crude 8-Hydroxyquinolinolato-lithium.

Purification of 8-Hydroxyquinolinolato-lithium
Purification is a critical step to remove unreacted starting materials and byproducts, which can

act as charge traps and quenching centers in an OLED, thereby reducing device efficiency and

lifetime.[5] A multi-step purification process involving washing, recrystallization, and sublimation

is typically employed.

Experimental Protocol:

Washing: Wash the crude Liq product with acetonitrile to remove unreacted 8-

hydroxyquinoline and other soluble impurities.

Recrystallization:

Dissolve the washed Liq in a minimal amount of a suitable hot solvent, such as a mixture

of toluene and acetonitrile.

Allow the solution to cool slowly to room temperature, which promotes the formation of

high-purity crystals.
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Collect the crystals by vacuum filtration and wash them with a small amount of cold

solvent.[6][7]

Dry the purified crystals under vacuum.

Sublimation: For achieving the highest purity (>99.5%), train sublimation is the preferred

method. This process separates volatile impurities from the final product.[8]

Place the recrystallized Liq in a sublimation tube under high vacuum (<10⁻⁵ Torr).

Heat the material to a temperature where it sublimes but does not decompose (typically

250-300°C).

The purified Liq will deposit on a cooler part of the sublimation apparatus, leaving behind

less volatile impurities.

Characterization of High-Purity Liq
To ensure the quality of the synthesized Liq, a suite of analytical techniques is employed to

verify its chemical identity and purity.

High-Performance Liquid Chromatography (HPLC)
HPLC is a powerful technique for assessing the purity of Liq.

Experimental Protocol:

Column: A reverse-phase C18 column is typically used.

Mobile Phase: A mixture of acetonitrile and water is a common mobile phase. The exact ratio

may need to be optimized.[9][10]

Flow Rate: A flow rate of 1.0 mL/min is standard.

Detection: UV detection at a wavelength corresponding to the absorbance maximum of Liq

(around 254 nm or 365 nm) is used to quantify the purity.[10]

Sample Preparation: Dissolve a small amount of the Liq sample in the mobile phase and

filter it before injection.
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Thermal Analysis (TGA/DSC)
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are used to

determine the thermal stability and melting point of Liq.

Experimental Protocol:

Apparatus: A simultaneous TGA/DSC instrument.

Sample Preparation: Place a small amount of the Liq sample (5-10 mg) in an aluminum or

platinum pan.[11]

Atmosphere: Conduct the analysis under an inert nitrogen atmosphere with a purge rate of

20-50 mL/min.[11]

Heating Rate: A heating rate of 10°C/min is typically used.[11]

Temperature Range: Scan from room temperature to above the melting point (e.g., 25°C to

400°C).

Analysis: The TGA curve will show the decomposition temperature, while the DSC curve will

indicate the melting point.[12][13]

Spectroscopic Analysis (FTIR and NMR)
Fourier-Transform Infrared (FTIR) and Nuclear Magnetic Resonance (NMR) spectroscopy are

used to confirm the chemical structure of the synthesized Liq.

Experimental Protocol (FTIR):

Prepare a KBr pellet containing a small amount of the Liq sample or use an ATR-FTIR

spectrometer.

Record the spectrum in the range of 4000-400 cm⁻¹.

The characteristic peaks corresponding to the quinoline ring and its coordination with lithium

should be observed.[14]
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Experimental Protocol (NMR):

Dissolve the Liq sample in a suitable deuterated solvent (e.g., DMSO-d₆).

Acquire ¹H and ¹³C NMR spectra.

The chemical shifts and coupling constants of the protons and carbons on the quinoline ring

will confirm the structure.[15][16]

Application in OLEDs
High-purity Liq is a cornerstone material for the fabrication of efficient and stable OLEDs. It is

typically used as a thin layer between the electron transport layer (ETL) and the metal cathode.

OLED Device Fabrication
OLEDs are fabricated by sequentially depositing thin layers of organic materials and a metal

cathode onto a transparent conductive substrate, typically indium tin oxide (ITO) coated glass.

Vacuum thermal evaporation is the standard technique for depositing small molecule organic

materials like Liq.[3][17][18]

Experimental Protocol (Vacuum Thermal Evaporation):

Substrate Cleaning: Thoroughly clean the ITO-coated glass substrate by sonicating in a

sequence of detergent, deionized water, acetone, and isopropanol. Dry the substrate with a

stream of nitrogen and treat it with UV-ozone to improve the work function of the ITO.

Layer Deposition: In a high vacuum chamber (<10⁻⁶ Torr), sequentially deposit the organic

layers. A typical device structure is as follows:

Hole Injection Layer (HIL): e.g., HAT-CN (5 nm)

Hole Transport Layer (HTL): e.g., TAPC (30 nm)

Emissive Layer (EML): e.g., TCTA doped with a phosphorescent emitter (15 nm)

Electron Transport Layer (ETL): e.g., B3PYMPM (50 nm)
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Electron Injection Layer (EIL):8-Hydroxyquinolinolato-lithium (Liq) (1-2 nm)

Cathode: Aluminum (Al) (100 nm)

Deposition Parameters:

Deposition Rate: The deposition rate for organic layers is typically 0.1-0.2 nm/s, and for

the Liq layer, it is around 0.05 nm/s. The metal cathode is deposited at a higher rate of 0.5-

1 nm/s.[19]

Substrate Temperature: The substrate is typically kept at room temperature during

deposition.

Encapsulation: After fabrication, the device should be encapsulated in an inert atmosphere

(e.g., a glove box) to protect the organic layers from oxygen and moisture, which can

degrade device performance.

OLED Device Characterization
The performance of the fabricated OLED is evaluated by measuring its current-voltage-

luminance (I-V-L) characteristics and its operational lifetime.

Experimental Protocol (I-V-L Measurement):

Use a source measure unit (SMU) to apply a voltage across the device and measure the

current.

Simultaneously, use a calibrated photodiode or a spectroradiometer to measure the

luminance (in cd/m²) of the emitted light.

From the I-V-L data, the current efficiency (cd/A), power efficiency (lm/W), and external

quantum efficiency (EQE, %) can be calculated.

Experimental Protocol (Lifetime Measurement):

Drive the OLED at a constant current density corresponding to a specific initial luminance

(e.g., 1000 cd/m²).
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Monitor the luminance of the device over time.

The lifetime is often defined as the time it takes for the luminance to decay to 50% (LT50) or

95% (LT95) of its initial value.

Accelerated lifetime testing can be performed at higher temperatures and/or higher initial

luminance to predict the device's longevity under normal operating conditions.[1][20][21][22]
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Caption: Synthesis of crude 8-Hydroxyquinolinolato-lithium (Liq).
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OLED Device Layers
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Caption: A typical multi-layer OLED device structure incorporating Liq.
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Quality Control Workflow for OLED-Grade Liq
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Caption: Quality control workflow for producing high-purity Liq.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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